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Compound of Interest

Compound Name: MK2-IN-3
CAS No.: 724711-21-1
Cat. No.: B15605962
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling the potent and selective MAPKAP-K2 (MK-2) inhibitor, MK2-IN-3.
Adherence to these procedural steps is critical for minimizing risk and ensuring the integrity of
your research.

Immediate Safety and Hazard Information

MK2-IN-3 is classified as a substance that causes skin irritation and serious eye irritation.[1]
Therefore, stringent adherence to safety protocols is mandatory. This compound should be
handled only by trained personnel familiar with its potential hazards.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
MK2-IN-3.[1]
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Equipment Specification Purpose
) Safety goggles with side- Protects eyes from splashes
Eye Protection i
shields and dust.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile) irritation.

Protects skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.
Required when handling the
) ) ] ) powder form outside of a fume
Respiratory Protection Suitable respirator

hood or when aerosol

formation is possible.

Exposure Control

Parameter Value

. o This product contains no substances with
Occupational Exposure Limit Values ) o
occupational exposure limit values.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling MK2-IN-3 is crucial for safety and experimental success.
The following step-by-step guidance covers the entire lifecycle of the compound within the
laboratory.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

o Label: Ensure the container is clearly labeled with the chemical name and any hazard
warnings.

o Store: Store the compound in a cool, dry, and well-ventilated area. Recommended storage
temperatures are -20°C for up to 3 years (powder) or at 2-8°C.[2][3] Stock solutions should
be stored at -80°C for up to 6 months or -20°C for up to 1 month, protected from light.[4][5]
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Handling and Preparation of Solutions

o Work Area: All handling of MK2-IN-3, especially the solid form, should be conducted in a
designated area, such as a chemical fume hood, to avoid inhalation of dust.[1]

o Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
table above.

o Weighing: If weighing the solid compound, do so carefully to minimize dust generation.

e Solution Preparation: Prepare solutions by slowly adding the solvent to the solid to avoid
splashing. MK2-IN-3 is soluble in DMSO.[2][3][6][7]

o Labeling: Clearly label all prepared solutions with the compound name, concentration,
solvent, and date of preparation.

Emergency Procedures
First Aid Measures

In the event of exposure, immediate action is critical.[1]
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.

Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as vermiculite, sand, or earth.

o Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., 70% ethanol) followed by a

cleaning agent. Dispose of all cleaning materials as hazardous waste.[8]
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Disposal Plan

Proper disposal of MK2-IN-3 and associated waste is a critical step in the laboratory workflow
to ensure environmental and personnel safety. All waste containing MK2-IN-3 must be treated
as hazardous chemical waste.[8]

Waste Segregation and Collection

e Solid Waste:

o Place unused or expired MK2-IN-3, along with any contaminated materials (e.g., weighing
paper, pipette tips, gloves), into a designated, sealed, and clearly labeled hazardous

waste container.[8]
e Liquid Waste:

o Collect all solutions containing MK2-IN-3 in a dedicated, leak-proof, and shatter-resistant
container.[8]

o The container must be kept closed when not in use.
o Contaminated Labware:

o Glassware should be submerged in a suitable decontamination solution, then washed
thoroughly. The initial rinsate should be collected as hazardous waste.[9]

o Empty containers that held the stock compound should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste.[10]

Labeling and Storage of Waste

» All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "MK2-IN-3," and any other components in the waste stream.[8][10]

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory, segregated from incompatible materials.[8][11]

Final Disposal
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» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[8][12]

e Under no circumstances should MK2-IN-3 or its solutions be disposed of down the drain or
in regular trash.[9]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
handling of MK2-IN-3.
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MK2-IN-3 Handling and Emergency Workflow

Preparation and Handling

Start: Receive MK2-IN-3
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Prepare Solution Personnel Exposure
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Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for safe handling, disposal, and emergency response for MK2-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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